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Compound of Interest

Compound Name: 3-Bromo-N,N-dimethylaniline

Cat. No.: B018768

This document provides the key physicochemical properties of 3-Bromo-N,N-dimethylaniline,
a chemical compound relevant to various research and development applications. The primary
data, including its molecular weight and chemical formula, are summarized below.

Core Molecular Data

The fundamental molecular identifiers for 3-Bromo-N,N-dimethylaniline are presented in the
following table. This information is crucial for stoichiometric calculations, analytical
characterization, and regulatory documentation.

Property Value

Molecular Formula C8H10BrN[1][2][31[4]
Molecular Weight 200.08 g/mol [1][2][3][5]
CAS Number 16518-62-0[1][5][6]

The molecular formula, C8H10BrN, indicates that each molecule of the compound is composed
of eight carbon atoms, ten hydrogen atoms, one bromine atom, and one nitrogen atom.[1][3]
The molecular weight is a direct calculation from this formula, summing the atomic weights of
all constituent atoms.[1][3][5]

© 2025 BenchChem. All rights reserved. 1/3 Tech Support


https://www.benchchem.com/product/b018768?utm_src=pdf-interest
https://www.benchchem.com/product/b018768?utm_src=pdf-body
https://www.benchchem.com/product/b018768?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromo-N_N-dimethylaniline
https://www.chembk.com/en/chem/3-Bromo-N,N-dimethylaniline
https://www.echemi.com/products/pd180727126653-3-bromo-n-n-dimethylaniline.html
https://www.suryalifesciencesltd.com/3-bromo-n-n-dimethylaniline-7343356.html
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromo-N_N-dimethylaniline
https://www.chembk.com/en/chem/3-Bromo-N,N-dimethylaniline
https://www.echemi.com/products/pd180727126653-3-bromo-n-n-dimethylaniline.html
https://www.sigmaaldrich.com/JP/ja/product/aldrich/666939
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromo-N_N-dimethylaniline
https://www.sigmaaldrich.com/JP/ja/product/aldrich/666939
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6459026.htm
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromo-N_N-dimethylaniline
https://www.echemi.com/products/pd180727126653-3-bromo-n-n-dimethylaniline.html
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromo-N_N-dimethylaniline
https://www.echemi.com/products/pd180727126653-3-bromo-n-n-dimethylaniline.html
https://www.sigmaaldrich.com/JP/ja/product/aldrich/666939
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b018768?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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